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Compound of Interest

Compound Name: Ici 162846

Cat. No.: B025713

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for the proper storage and handling of ICI 162846 to
ensure its stability and efficacy in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for solid ICI 1628467

For optimal stability, solid ICI 162846 should be stored under the conditions specified by the
supplier. There are some discrepancies among suppliers, with recommendations including both
room temperature and -20°C.[1][2] It is crucial to consult the Certificate of Analysis (CoA) or the
product data sheet provided with your specific batch for the most accurate storage information.
[3] Generally, storing the compound in a cool, dry, and dark place is recommended to prevent
degradation.

Q2: How should | prepare stock solutions of ICI 1628467

ICI 162846 is soluble in ethanol and dimethyl sulfoxide (DMSO).[4] For example, it is soluble up
to 100 mM in DMSO.[4] When preparing stock solutions, it is important to use the batch-
specific molecular weight found on the vial label and the CoA for accurate molarity calculations.

Q3: What is the stability of ICI 162846 in solution?
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While the solid form is generally stable under recommended storage conditions, the stability of
ICI 162846 in solution over time is not well-documented in publicly available resources. It is
best practice to prepare fresh solutions for each experiment or to perform a stability study for
your specific solvent and storage conditions if you need to store solutions for an extended
period.

Q4: Are there any specific safety precautions | should take when handling ICI 1628467

As with any chemical compound, standard laboratory safety practices should be followed. This
includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,
and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Storage and Handling Summary

Parameter Recommendation Source(s)

Room Temperature or -20°C
Storage Temperature (Solid) (Consult supplier

documentation)

Soluble in ethanol and up to

Solubilit
y 100 mM in DMSO

. - Stable under recommended
Chemical Stability -
storage conditions

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of ICI 162846 for use in biological assays.
Materials:
 ICI 162846 (solid)

o Dimethyl sulfoxide (DMSO), anhydrous
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e Microcentrifuge tubes
o Calibrated pipettes
Procedure:
» Determine the mass of ICI 162846 needed:

o The molecular weight of ICI 162846 is 306.29 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 1 mL * 306.29 g/mol = 0.0030629 g = 3.06 mg

» Weigh the compound:

o Carefully weigh out approximately 3.06 mg of ICI 162846 using an analytical balance.
 Dissolve in DMSO:

o Add the weighed ICI 162846 to a microcentrifuge tube.

o Add 1 mL of anhydrous DMSO to the tube.

o Vortex or gently warm the solution if necessary to ensure complete dissolution.
o Storage of the stock solution:

o If not for immediate use, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. The short-term stability at these
temperatures should be validated for your experimental needs.

Workflow for Proper Storage and Handling of ICI
162846
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Workflow for ICI 162846 Storage and Handling

Receiving and Storage

Receive ICI 162846

Check Certificate of Analysis (CoA) for Storage Info

Store Solid at Recommended Temperature (RT or -20°C)

Solution Preparation and Storage

Prepare Stock Solution (e.g., in DMSO or Ethanol)
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Caption: Logical workflow for the proper storage and handling of ICI 162846.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025713#how-to-store-ici-162846-to-maintain-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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